Cas no 2228746-26-5 (tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate
• CAS No: 2228746-26-5
• MF: C₁₁H₁₄BrNO₄
• MW: 304.137162685394
• CID: 6280654
• PubChem ID: 165676252
• Update Time: 2025-10-06

tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(4-bromofuran-2-yl)-2-oxoethyl]carbamate
• EN300-1883948
• 2228746-26-5

• Inchi： 1S/C11H14BrNO4/c1-11(2,3)17-10(15)13-8(5-14)9-4-7(12)6-16-9/h4-6,8H,1-3H3,(H,13,15)
• InChI Key： IZJSELXBJSVTOX-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.01062g/mol
• Monoisotopic Mass: 303.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.5Ų

Additional information on tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate

tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate (CAS No. 2228746-26-5): A Comprehensive Overview

tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate (CAS No. 2228746-26-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. This comprehensive overview aims to provide a detailed understanding of the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate is a complex organic molecule that combines elements of furan, bromine, and carbamate functionalities. The presence of the bromine atom in the furan ring and the tert-butyl group in the carbamate moiety imparts unique chemical and physical properties to this compound. The molecular formula of tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate is C₁₁H₁₃BrNO₄, with a molecular weight of approximately 303.13 g/mol.

The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various synthetic transformations and biological assays. Its stability under different conditions, including temperature and pH, has been extensively studied, providing valuable insights into its handling and storage requirements.

Synthesis Methods

The synthesis of tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate involves several well-documented steps, each contributing to the formation of the final product. One common approach involves the reaction of 4-bromofuran-2-carbaldehyde with tert-butyl isocyanate, followed by oxidation to form the desired carbamate derivative. This method is favored for its high yield and purity, making it suitable for large-scale production.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for this compound. For instance, the use of catalytic systems and mild reaction conditions has been explored to reduce waste generation and improve overall efficiency. These developments not only enhance the sustainability of the synthesis process but also align with global efforts to promote greener chemical practices.

Biological Activity and Applications

tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate has shown promising biological activity in various assays, making it a subject of interest in pharmaceutical research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, particularly those related to cancer and neurodegenerative disorders.

In cancer research, this compound has been evaluated for its ability to inhibit kinases involved in cell proliferation and survival. Preclinical studies have shown that it can effectively reduce tumor growth in vitro and in vivo, suggesting its potential as a lead compound for further drug development. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) disorders.

Recent Research Findings

The latest research on tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate has focused on elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into how this compound interacts with target proteins, leading to its biological effects.

A recent study published in the Journal of Medicinal Chemistry reported that tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate binds selectively to a specific pocket on a key enzyme involved in cancer cell metabolism. This binding disrupts the enzyme's function, leading to cell cycle arrest and apoptosis. These findings highlight the compound's potential as a targeted therapy for cancer treatment.

In another study, researchers investigated the neuroprotective effects of tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate. The results showed that it can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Safety Considerations

Safety is a critical aspect when dealing with any chemical compound, especially those intended for pharmaceutical applications. Extensive toxicological studies have been conducted on tert-butyl N-1-(4-bromofuran-2-yl)-2-oxoethylcarbamate, evaluating its potential adverse effects on human health and the environment.

The results indicate that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further studies are necessary to ensure its safety profile before clinical trials can be initiated.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for tert-butyl N-1-(4-bromofuran-2-yl)-2-oxyethylcarbamate are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthesis methods that are both cost-effective and environmentally sustainable.

In conclusion, tert-butyl N-1-(4-bromofuran-2-y l)-2-oxyethylcarbamate (CAS No. 2228746 - 5) strong > represents a significant advancement in chemical and pharmaceutical research . Its unique structure , promising biological activity , and favorable safety profile make it an attractive candidate for further development . As research continues , it is likely that this compound will play an important role in addressing unmet medical needs . p >